![molecular formula C12H8ClN3O2S B7513953 1-[(5-Chlorothiophen-2-yl)methyl]-5-(1,3,4-oxadiazol-2-yl)pyridin-2-one](/img/structure/B7513953.png)
1-[(5-Chlorothiophen-2-yl)methyl]-5-(1,3,4-oxadiazol-2-yl)pyridin-2-one
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Overview
Description
1-[(5-Chlorothiophen-2-yl)methyl]-5-(1,3,4-oxadiazol-2-yl)pyridin-2-one, also known as CTOP, is a chemical compound that has been widely used in scientific research. CTOP is a selective antagonist of the μ-opioid receptor, which is a G protein-coupled receptor that plays a crucial role in the modulation of pain, reward, and addiction.
Mechanism of Action
1-[(5-Chlorothiophen-2-yl)methyl]-5-(1,3,4-oxadiazol-2-yl)pyridin-2-one acts as a competitive antagonist of the μ-opioid receptor. It binds to the receptor and prevents the binding of endogenous opioid peptides, such as endorphins and enkephalins, which normally activate the receptor. By blocking the activation of the μ-opioid receptor, this compound can inhibit the analgesic and rewarding effects of opioids.
Biochemical and Physiological Effects
This compound has been shown to have significant effects on the biochemical and physiological processes that are regulated by the μ-opioid receptor. For example, this compound can block the analgesic effects of morphine, which is a potent μ-opioid receptor agonist. This compound can also block the rewarding effects of opioids, such as heroin and oxycodone, which are known to activate the μ-opioid receptor.
Advantages and Limitations for Lab Experiments
The selectivity of 1-[(5-Chlorothiophen-2-yl)methyl]-5-(1,3,4-oxadiazol-2-yl)pyridin-2-one for the μ-opioid receptor makes it a valuable tool for studying the role of this receptor in various biochemical and physiological processes. This compound can be used to investigate the molecular mechanisms of opioid addiction, pain, and reward. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound may have off-target effects that could complicate the interpretation of experimental results.
Future Directions
There are many future directions for research on 1-[(5-Chlorothiophen-2-yl)methyl]-5-(1,3,4-oxadiazol-2-yl)pyridin-2-one and the μ-opioid receptor. One area of research is the development of more selective and potent antagonists of the μ-opioid receptor. These compounds could be used to investigate the role of the μ-opioid receptor in various physiological processes and to develop new treatments for opioid addiction and pain. Another area of research is the investigation of the downstream signaling pathways that are activated by the μ-opioid receptor. By understanding these pathways, researchers may be able to identify new targets for drug development. Finally, researchers may also investigate the potential therapeutic uses of this compound and other μ-opioid receptor antagonists in the treatment of opioid addiction and pain.
Synthesis Methods
The synthesis of 1-[(5-Chlorothiophen-2-yl)methyl]-5-(1,3,4-oxadiazol-2-yl)pyridin-2-one involves the reaction of 2-chloromethylthiophene with 2-amino-5-(1,3,4-oxadiazol-2-yl)pyridine in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride to form this compound. The purity of this compound can be increased by recrystallization from a suitable solvent.
Scientific Research Applications
1-[(5-Chlorothiophen-2-yl)methyl]-5-(1,3,4-oxadiazol-2-yl)pyridin-2-one has been used in various scientific research studies to investigate the role of the μ-opioid receptor in pain, reward, and addiction. This compound has been shown to selectively antagonize the μ-opioid receptor without affecting other opioid receptors, such as the δ-opioid receptor and the κ-opioid receptor. This selectivity makes this compound a valuable tool for studying the μ-opioid receptor.
properties
IUPAC Name |
1-[(5-chlorothiophen-2-yl)methyl]-5-(1,3,4-oxadiazol-2-yl)pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClN3O2S/c13-10-3-2-9(19-10)6-16-5-8(1-4-11(16)17)12-15-14-7-18-12/h1-5,7H,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLLBIHDUZMGSTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(C=C1C2=NN=CO2)CC3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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